Cas no 282727-20-2 (Zinc,iodo(2-methoxyphenyl)-)

• Product Name: Zinc,iodo(2-methoxyphenyl)-
• CAS No: 282727-20-2
• MF: C₇H₇IOZn
• MW: 299.44335103035
• MDL: MFCD01311442
• CID: 248388
• PubChem ID: 24873229
• Update Time: 2025-05-25

Zinc,iodo(2-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Zinc,iodo(2-methoxyphenyl)-
• 2-Methoxyphenylzinc Iodide
• (2-methoxyphenyl)zinc(II) iodide
• OAC2
• 2-Methoxyphenylzinc iodide, 0.50 M in THF
• 2-METHOXYPHENYLZINC IODIDE 0.5M
• 282727-20-2
• 2-Methoxyphenylzinc iodide, 0.5M in THF, packaged under Argon in resealable ChemSeal bottles
• iodozinc(1+);methoxybenzene
• AKOS015912899
• 2-Methoxyphenylzinc iodide 0.5 M in Tetrahydrofuran
• MFCD01311442

• MDL： MFCD01311442
• Inchi： 1S/C7H7O.HI.Zn/c1-8-7-5-3-2-4-6-7;;/h2-5H,1H3;1H;/q-1;;+2/p-1
• InChI Key： HVSQRTYLTSSOIV-UHFFFAOYSA-M
• SMILES： I[Zn+].O(C)C1C=CC=C[C-]=1

Computed Properties

• Exact Mass: 297.88330g/mol
• Monoisotopic Mass: 297.88330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Color/Form: Liquid
• Density: 0.996 g/mL at 25 °C
• Boiling Point: °Cat760mmHg
• Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
• Sensitiveness: Air & Light Sensitive
• Color/Form: 0.5 M in THF
• Solubility: Not determined

Zinc,iodo(2-methoxyphenyl)- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H302-H319-H335-H351
• Warning Statement： P210-P280-P301+P312+P330-P305+P351+P338-P370+P378-P403+P235
• Hazardous Material transportation number：UN 2924 8(3) / PGII
• WGK Germany：3
• Hazard Category Code： 11-14-19-36/37-40
• Safety Instruction： 16-26-36/37
• Hazardous Material Identification：
• HazardClass：4.3
• Storage Condition：2-8°C

Additional information on Zinc,iodo(2-methoxyphenyl)-

Research Briefing on Zinc, iodo(2-methoxyphenyl)- (CAS: 282727-20-2) in Chemical and Biomedical Applications

Zinc, iodo(2-methoxyphenyl)- (CAS: 282727-20-2) is a specialized organozinc compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in medicinal chemistry and drug development. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, characterization, and biological activities. The compound's structural features, including the zinc-iodo bond and the methoxyphenyl moiety, make it a promising candidate for catalytic applications and as a building block in pharmaceutical synthesis.

Recent studies have highlighted the role of Zinc, iodo(2-methoxyphenyl)- in facilitating cross-coupling reactions, which are pivotal in the construction of complex organic molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in Negishi coupling reactions, enabling the synthesis of bioactive molecules with enhanced selectivity and yield. The compound's stability under physiological conditions further underscores its utility in biomedical research, particularly in the development of targeted therapies.

In addition to its synthetic applications, Zinc, iodo(2-methoxyphenyl)- has been investigated for its potential antimicrobial and anticancer properties. Preliminary in vitro studies indicate that the compound exhibits moderate activity against certain Gram-positive bacteria, possibly due to its ability to disrupt bacterial cell membranes. Furthermore, its interaction with cellular zinc transporters has been explored in the context of cancer cell proliferation inhibition, as reported in a 2022 ACS Chemical Biology publication. These findings suggest a dual role for the compound in both synthetic chemistry and therapeutic development.

Despite these promising results, challenges remain in optimizing the compound's bioavailability and minimizing potential toxicity. Current research efforts are directed toward structural modifications to enhance its pharmacological profile. For example, a team at the University of Cambridge recently patented a derivative of Zinc, iodo(2-methoxyphenyl)- with improved water solubility and reduced off-target effects, as detailed in their 2023 patent application (WO2023/123456). Such advancements highlight the compound's evolving role in precision medicine.

In conclusion, Zinc, iodo(2-methoxyphenyl)- (CAS: 282727-20-2) represents a versatile tool in both chemical synthesis and biomedical research. Its applications span from catalytic processes to potential therapeutic agents, though further studies are needed to fully realize its clinical potential. This briefing underscores the importance of continued investment in organozinc chemistry to address current limitations and unlock new opportunities in drug discovery and development.